1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid is a labelled intermediate of Sildenafil, an orally active selective type 5 cGMP phosphodiesterase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1175992-94-5
VCID:
VC0052555
InChI:
InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2
SMILES:
CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
Molecular Formula:
C8H11N3O4
Molecular Weight:
218.22 g/mol
1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid
CAS No.: 1175992-94-5
Cat. No.: VC0052555
Molecular Formula: C8H11N3O4
Molecular Weight: 218.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid is a labelled intermediate of Sildenafil, an orally active selective type 5 cGMP phosphodiesterase inhibitor. |
|---|---|
| CAS No. | 1175992-94-5 |
| Molecular Formula | C8H11N3O4 |
| Molecular Weight | 218.22 g/mol |
| IUPAC Name | 2-methyl-4-nitro-5-(2,2,3,3,3-pentadeuteriopropyl)pyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2 |
| Standard InChI Key | GFORSNBMYCLGIE-WNWXXORZSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])CC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
| SMILES | CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
| Canonical SMILES | CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator